Cas no 2171209-49-5 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid
• CAS No: 2171209-49-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6470920
• PubChem ID: 165962375
• Update Time: 2025-05-26

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-4-methylpentanoic acid
• EN300-1579440
• 2171209-49-5

• Inchi： 1S/C26H32N2O5/c1-16(2)22(13-23(29)30)28-24(31)26(3,4)15-27-25(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,31)(H,29,30)/t22-/m0/s1
• InChI Key： FBGMRMFMCKXQDG-QFIPXVFZSA-N
• SMILES： O(C(NCC(C)(C)C(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid

Recent Advances in the Study of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid (CAS: 2171209-49-5)

The compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid (CAS: 2171209-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the specific amino acid configuration make this compound particularly valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation techniques.

Recent research has focused on optimizing the synthesis of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel synthetic route that reduces side reactions and enhances the scalability of the process. The authors utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These advancements are critical for ensuring the reproducibility and reliability of the compound in downstream applications.

In addition to synthetic improvements, the biological activity of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid has been investigated in the context of peptide-based therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role as a key intermediate in the synthesis of peptide inhibitors targeting proteases involved in cancer metastasis. The study reported that derivatives of this compound exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), suggesting its potential as a scaffold for developing anti-cancer agents.

Furthermore, the compound's utility in bioconjugation strategies has been explored. Researchers have leveraged its Fmoc-protected amino group to facilitate the site-specific modification of peptides and proteins. A 2023 study in Chemical Communications detailed the use of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid in the development of antibody-drug conjugates (ADCs), where it served as a linker to attach cytotoxic payloads to monoclonal antibodies. This approach demonstrated improved stability and efficacy in preclinical models, underscoring the compound's versatility in therapeutic applications.

Despite these promising developments, challenges remain in the widespread adoption of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid. Issues such as cost-effective large-scale production and the optimization of its physicochemical properties for specific applications require further investigation. Ongoing research aims to address these limitations by exploring alternative synthetic pathways and derivatization strategies.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-methylpentanoic acid (CAS: 2171209-49-5) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, protease inhibition, and bioconjugation highlight its potential to contribute to the development of novel therapeutics. Future studies will likely focus on expanding its utility and overcoming current challenges, paving the way for its integration into clinical and industrial settings.